Cas no 851335-07-4 (4-borono-3-fluorobenzoic acid)

• Product Name: 4-borono-3-fluorobenzoic acid
• CAS No: 851335-07-4
• MF: C₇H₆BFO₄
• MW: 183.929545879364
• MDL: MFCD08458473
• CID: 720297
• PubChem ID: 23134177
• Update Time: 2024-10-26

4-borono-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Carboxy-2-fluorophenylboronic acid
• 4-Borono-3-fluorobenzoic acid
• 4-Carboxy-2-fluorophenylboronic Acid (contains varying amounts of Anhydride)
• 4-Carboxy-2-fluorobenzeneboronic acid
• Benzoic acid,4-borono-3-fluoro- (9CI)
• 4-Carboxy-2-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• 4-(dihydroxyboranyl)-3-fluorobenzoic acid
• Benzoic acid, 4-borono-3-fluoro-
• 4-Borono-3-fluoro-benzoic acid
• TVNVDRMGOOLVOX-UHFFFAOYSA-N
• 4-carboxy-2-fluorobezeneboronic acid
• STL555921
• 4-?Borono-?3-?fluoro-benzoic acid
• SBB065903
• BBL102122
• VB10131
• 4-Borono-3-fluorobenzoic acid (ACI)
• GSK 2199396
• SCHEMBL1289685
• BJB13507
• Z1171974294
• DS-14710
• 851135-07-4
• EN300-105025
• C3220
• 4-borono-3-fluorobenzoicacid
• 2-fluoro-4-carboxyphenylboronic acid
• J-514866
• 851335-07-4
• CS-W017029
• MFCD08458473
• AKOS006346736
• SY024065
• DB-028784
• DTXSID50630896
• 4-(dihydroxyboryl)-3-fluorobenzoic acid
• 4-borono-3-fluorobenzoic acid

• MDL： MFCD08458473
• Inchi： 1S/C7H6BFO4/c9-6-3-4(7(10)11)1-2-5(6)8(12)13/h1-3,12-13H,(H,10,11)
• InChI Key： TVNVDRMGOOLVOX-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(F)C(B(O)O)=CC=1)O

Computed Properties

• Exact Mass: 184.03400
• Monoisotopic Mass: 184.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: No data available
• Density: 1.49
• Melting Point: No data available
• Boiling Point: 402.6°C at 760 mmHg
• Flash Point: 197.3±31.5 °C
• PSA: 77.76000
• LogP: -0.79630

4-borono-3-fluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters